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Compound of Interest

Compound Name: Ethyl isobutyrate

Cat. No.: B147610 Get Quote

An In-depth Technical Guide to Ethyl Isobutyrate (CAS 97-62-1)

Chemical Identity and Structure
Ethyl isobutyrate, registered under CAS number 97-62-1, is the ester formed from the

condensation of isobutyric acid and ethanol.[1] Its systematic IUPAC name is ethyl 2-

methylpropanoate.[2] This compound belongs to the class of carboxylic acid esters and is

recognized as a fatty acid ethyl ester.[1][2][3] It is found naturally in various fruits and food

products, including strawberries, honey, beer, oranges, and grapefruit.[1][3]

Table 1: Chemical Identifiers for Ethyl Isobutyrate

Identifier Value

CAS Number 97-62-1[1]

Systematic Name Ethyl 2-methylpropanoate[1]

Synonyms
Ethyl isobutanoate, Isobutyric acid ethyl ester,

Ethyl 2-methylpropionate[1][4]

Molecular Formula C₆H₁₂O₂[1]

Molecular Weight 116.16 g/mol [1]

InChI Key WDAXFOBOLVPGLV-UHFFFAOYSA-N[1]

SMILES CCOC(=O)C(C)C[1]
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| FEMA Number | 2428[2] |

Physicochemical and Spectroscopic Properties
Ethyl isobutyrate is a colorless, volatile liquid characterized by a fruity, aromatic odor

reminiscent of apples or pineapple.[3][4][5] It is less dense than water and exhibits low

solubility in water, but is miscible with most organic solvents like ethanol and diethyl ether.[3]

Table 2: Physicochemical Properties of Ethyl Isobutyrate

Property Value

Appearance Colorless volatile liquid[3]

Odor Fruity, aromatic[3]

Boiling Point 112-113 °C[3]

Melting Point -88.2 °C[2]

Density 0.865 g/mL at 25 °C[3]

Refractive Index n20/D 1.387[3]

Vapor Pressure 40 mmHg (at 33.8 °C)

Vapor Density 4.01 (vs. air)

Flash Point < 20 °C[6][7]

| Solubility | Slightly soluble in water; miscible with alcohol and ether[3] |

Table 3: Spectroscopic Data Summary
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Technique Key Characteristics

Mass Spectrometry (MS)

Characteristic peaks (m/z) include: 15.0,
18.0, 26.0, 27.0, 28.0, 29.0, 30.0, 31.0,
39.0[1]

Infrared (IR) Spectroscopy
Shows characteristic absorption peaks for ester

functional groups[1][8]

Nuclear Magnetic Resonance (¹H NMR)
Spectral data is available for structural

confirmation[9]

| Gas Chromatography (GC) | Used for content analysis and purity assessment, often with a

non-polar column[1] |

Synthesis and Purification
The primary method for synthesizing ethyl isobutyrate is through the Fischer esterification of

isobutyric acid with ethanol, typically using an acid catalyst.

Experimental Protocol 1: Traditional Esterification
This method employs concentrated sulfuric acid as the catalyst.[3]

Methodology:

Combine isobutyric acid and anhydrous ethanol in a reaction flask.

Carefully add concentrated sulfuric acid to the mixture while cooling.

Reflux the mixture for approximately 14 hours to drive the reaction to completion.[1][3]

After cooling, wash the reaction mixture sequentially with water and a saturated sodium

bicarbonate solution to neutralize the acid catalyst and remove unreacted acid.[1]

Dry the organic layer using an anhydrous drying agent, such as magnesium sulfate.[1]

Perform fractional distillation, collecting the product that distills at 109-111°C. The reported

yield is approximately 69%.[3]
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Experimental Protocol 2: Catalytic Synthesis with p-
Toluenesulfonic Acid
This alternative method uses p-toluenesulfonic acid, a solid acid catalyst, and azeotropic

distillation to remove water.[1][10]

Methodology:

Charge a flask with isobutyric acid (1 mol), ethanol (90 mL), cyclohexane (20 mL), and p-

toluenesulfonic acid (2% by weight).[10]

Set up the apparatus with a water separator (Dean-Stark trap).

Reflux the reaction mixture. The cyclohexane forms an azeotrope with the water produced,

which is collected in the separator.[10]

Continue reflux until no more water separates from the reaction.[10]

Cool the mixture and wash it with water, saturated sodium bicarbonate solution, and

saturated sodium chloride solution.[1]

Dry the resulting organic phase over anhydrous magnesium sulfate.[1]

Remove the cyclohexane by distillation under vacuum, then collect the ethyl isobutyrate
fraction at 109-113°C.[10]
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Caption: General workflow for the synthesis and purification of ethyl isobutyrate.

Analytical Methods
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Quality control and purity assessment of ethyl isobutyrate are crucial for its application in

research and industry.

Gas Chromatography (GC)
Gas chromatography is the standard method for determining the purity of ethyl isobutyrate.[1]

Methodology:

Instrument: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent) is typically used.[1]

Sample Preparation: Dilute the ethyl isobutyrate sample in a suitable solvent (e.g., ethanol

or hexane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC inlet.

Temperature Program: An appropriate temperature gradient is applied to the oven to

separate the components based on their boiling points and column affinity.

Detection: The FID detects the organic compounds as they elute from the column.

Analysis: The purity is calculated based on the relative peak area of ethyl isobutyrate
compared to the total area of all peaks in the chromatogram. An assay of ≥98% is common

for commercial grades.[8][11]
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Caption: Workflow for purity analysis of ethyl isobutyrate using Gas Chromatography.

Applications in Research and Development
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While widely known for its use in the flavor and fragrance industries, ethyl isobutyrate also

serves important functions in scientific research and development.[5][12]

Chemical Synthesis: It is used as a building block in organic synthesis to produce more

complex molecules.[12] This is particularly relevant in the development of new

pharmaceutical and agrochemical compounds where specific branched-chain structures are

required.[12]

Solvent Applications: Its properties as an effective solvent are utilized in formulations for

paints, coatings, and adhesives.[12] In a laboratory setting, it can be used as a non-polar

solvent in various chemical processes.

Flavor and Aroma Research: In food science and sensory research, it serves as a reference

standard for fruity aroma profiles. Studies on wine fermentation, for example, investigate its

formation by yeast to understand and control the final aroma of the product.

Drug Development: Although not a drug itself, its role as a starting material or intermediate in

the synthesis of active pharmaceutical ingredients (APIs) is significant. Esters are common

functional groups in drug molecules, and ethyl isobutyrate provides a readily available

source of the isobutyryl moiety.

Safety and Toxicology
Ethyl isobutyrate is a highly flammable liquid and vapor.[13] It can cause skin and serious eye

irritation, and may also cause respiratory irritation.[7][13]

Table 4: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard Statements H225
Highly flammable liquid
and vapour.[13]

H315 Causes skin irritation.[13]

H319
Causes serious eye irritation.

[13]

H335
May cause respiratory

irritation.[13]

Precautionary Statements P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[13]

P261 Avoid breathing vapours.[13]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[13]

| | P403 + P235 | Store in a well-ventilated place. Keep cool.[14] |

Handling and Storage:

Handle in a well-ventilated area, using personal protective equipment (gloves, goggles).[5]

Keep away from all sources of ignition and take measures to prevent the buildup of

electrostatic charge.[7][13]

Store in tightly closed containers in a cool, dry place.[14]

Toxicological Summary: While generally considered to have low toxicity and is recognized as

safe (GRAS) by the FDA for use as a flavoring agent in food, direct exposure to the

concentrated chemical requires caution.[4][5] No acute toxicity information is available for the

undiluted product, but it is classified as a Category 2 irritant for skin and eyes.[7]
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Caption: Key GHS hazard classifications for ethyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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